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Compound of Interest

Compound Name: Diethylene glycol ditosylate

Cat. No.: B051767 Get Quote

Introduction
The tosylation of diethylene glycol is a fundamental organic transformation that converts the

hydroxyl groups of the glycol into tosylate esters. This reaction is of significant importance in

synthetic organic chemistry as the tosylate group is an excellent leaving group, facilitating a

variety of nucleophilic substitution reactions. The resulting diethylene glycol ditosylate is a

versatile intermediate for the synthesis of crown ethers, aza-crown ethers, and other polyether

compounds.[1] This document provides a detailed experimental procedure for the synthesis of

diethylene glycol ditosylate.

Reaction Principle
The tosylation of diethylene glycol involves the reaction of the alcohol functional groups with p-

toluenesulfonyl chloride (TsCl) in the presence of a base. The base, typically pyridine or

another amine, serves to neutralize the hydrochloric acid byproduct generated during the

reaction and also acts as a catalyst. The reaction proceeds via a nucleophilic attack of the

hydroxyl oxygen on the sulfur atom of the sulfonyl chloride.

Chemical Equation:

HO-CH₂CH₂-O-CH₂CH₂-OH + 2 TsCl → TsO-CH₂CH₂-O-CH₂CH₂-OTs + 2 HCl
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This protocol details the synthesis of diethylene glycol ditosylate using p-toluenesulfonyl

chloride and pyridine.

Materials and Reagents:

Diethylene glycol (reagent grade)

p-Toluenesulfonyl chloride (TsCl) (reagent grade)

Pyridine (anhydrous)

Dichloromethane (DCM) (reagent grade)

Hydrochloric acid (HCl), concentrated

Sodium bicarbonate (NaHCO₃), saturated solution

Magnesium sulfate (MgSO₄), anhydrous

Ethanol (for recrystallization)

Deionized water

Ice

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Separatory funnel

Büchner funnel and flask
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Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

diethylene glycol in anhydrous pyridine.

Cooling: Cool the solution to 0 °C in an ice bath with continuous stirring.

Addition of TsCl: Slowly add p-toluenesulfonyl chloride (TsCl) portion-wise to the cooled

solution over a period of 30-45 minutes. It is crucial to maintain the reaction temperature

below 10 °C during the addition to minimize side reactions.

Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an

additional 2 hours, and then let it warm to room temperature and stir overnight.

Quenching: After the reaction is complete, slowly pour the reaction mixture into a beaker

containing ice-cold dilute hydrochloric acid. This will neutralize the excess pyridine and

precipitate the crude product.

Isolation of Crude Product: Collect the precipitated solid by vacuum filtration using a Büchner

funnel. Wash the solid with cold water to remove any remaining pyridine hydrochloride.

Workup: Dissolve the crude product in dichloromethane. Transfer the solution to a separatory

funnel and wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to obtain the crude diethylene glycol
ditosylate.

Purification: Purify the crude product by recrystallization from ethanol to yield the final

product as a white crystalline solid.[2]
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Characterization: The final product can be characterized by its melting point (87-89 °C) and

spectroscopic methods (¹H NMR, ¹³C NMR, IR).[3]

Quantitative Data
The following table summarizes the typical quantities of reagents and expected yield for the

synthesis.

Reagent/Produ
ct

Molecular
Weight ( g/mol
)

Moles Equivalents Amount Used

Diethylene

Glycol
106.12 0.05 1.0 5.31 g (4.74 mL)

p-

Toluenesulfonyl

Chloride (TsCl)

190.65 0.11 2.2 21.0 g

Pyridine 79.10 - - 50 mL

Diethylene

Glycol Ditosylate
414.49 - -

~17.8 g (86%

yield)

Note: The yield is based on literature reports and may vary depending on experimental

conditions.[2]

Experimental Workflow

Reaction Workup & Purification

Dissolve Diethylene Glycol
in Pyridine Cool to 0 °C Add p-Toluenesulfonyl Chloride Stir Overnight Quench with ice/HCl Filter Crude Product Dissolve in DCM Wash with HCl, NaHCO3, Brine Dry over MgSO4 Concentrate Recrystallize from Ethanol Diethylene Glycol Ditosylate
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Caption: Workflow for the synthesis of diethylene glycol ditosylate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/339024
https://dspace.library.uu.nl/bitstream/handle/1874/18402/timmer_85_the_synthesis.pdf?sequence=1
https://www.benchchem.com/product/b051767?utm_src=pdf-body-img
https://www.benchchem.com/product/b051767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions
p-Toluenesulfonyl chloride is corrosive and a lachrymator. Handle it in a well-ventilated fume

hood and wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat.

Pyridine is a flammable liquid with a strong, unpleasant odor. It is harmful if swallowed,

inhaled, or absorbed through the skin. Use in a fume hood.

Dichloromethane is a volatile solvent and a suspected carcinogen. Handle with care in a

fume hood.

Concentrated hydrochloric acid is highly corrosive. Handle with extreme care.

Troubleshooting
Low Yield: Incomplete reaction may be due to moisture in the reagents or solvent. Ensure all

glassware is dry and use anhydrous pyridine. The reaction time may also need to be

extended.

Oily Product: If the product oils out during recrystallization, try using a different solvent

system or a slower cooling rate.

Incomplete Dissolution of TsCl: If the TsCl does not fully dissolve, more pyridine can be

added.[4]

By following this detailed protocol, researchers can reliably synthesize diethylene glycol
ditosylate for use in further synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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